5-Methyl-4-phenylisoxazole-3-carboxylic acid
Overview
Description
5-Methyl-4-phenylisoxazole-3-carboxylic acid (PIC) is a chemical compound that has gained significant attention in the scientific research community due to its unique properties. PIC is a heterocyclic compound that contains both a carboxylic acid and an isoxazole ring. This compound is widely used in the field of medicinal chemistry and drug discovery as a starting material for the synthesis of various bioactive molecules.
Mechanism of Action
Target of Action
It is known that the compound has been used in the preparation of intermediates for the synthesis of penicillin . This suggests that its targets could be related to bacterial cell wall synthesis, which is the primary target of penicillin.
Mode of Action
It is known to be used for acylation during solid support synthesis of isoxazolopyridone derivatives . This suggests that it may interact with its targets through acylation, a process that involves the transfer of an acyl group to a molecule.
Advantages and Limitations for Lab Experiments
5-Methyl-4-phenylisoxazole-3-carboxylic acid is a versatile compound that can be easily synthesized and modified to produce various derivatives with different biological activities. Its low toxicity and high stability make it an ideal starting material for the synthesis of bioactive molecules. However, 5-Methyl-4-phenylisoxazole-3-carboxylic acid has limited solubility in water, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of 5-Methyl-4-phenylisoxazole-3-carboxylic acid in scientific research. One potential application is in the development of new anti-inflammatory drugs. 5-Methyl-4-phenylisoxazole-3-carboxylic acid derivatives could also be studied for their potential use in the treatment of neurodegenerative diseases. Additionally, 5-Methyl-4-phenylisoxazole-3-carboxylic acid could be used as a starting material for the synthesis of new anticancer agents. Further research is needed to explore these potential applications of 5-Methyl-4-phenylisoxazole-3-carboxylic acid and its derivatives.
Scientific Research Applications
5-Methyl-4-phenylisoxazole-3-carboxylic acid has been extensively used in scientific research as a starting material for the synthesis of various bioactive molecules. It has been used to synthesize compounds with anticonvulsant, anti-inflammatory, and anti-tumor activities. 5-Methyl-4-phenylisoxazole-3-carboxylic acid derivatives have also been studied for their potential use as neuroprotective agents in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
5-methyl-4-phenyl-1,2-oxazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c1-7-9(8-5-3-2-4-6-8)10(11(13)14)12-15-7/h2-6H,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPAWBADSUUGNQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C(=O)O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-4-phenylisoxazole-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2E)-3-[5-(2,5-dichlorophenyl)furan-2-yl]-1-phenylprop-2-en-1-one](/img/structure/B3407530.png)
![3-(1,3-benzodioxol-5-ylmethyl)-2-{[2-(4-fluorophenyl)-2-oxoethyl]thio}-6-morpholin-4-ylquinazolin-4(3H)-one](/img/structure/B3407531.png)
acetate](/img/structure/B3407539.png)
![4H-Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one, 2-[[2-(3,4-dimethylphenyl)-2-oxoethyl]thio]-3,5,6,7-tetrahydro-3-(2-propen-1-yl)-](/img/structure/B3407559.png)
![1-[4-(Trifluoromethyl)pyridin-2-yl]azetidin-3-amine](/img/structure/B3407603.png)
![2-Oxobenzo[d][1,3]oxathiol-5-yl benzoate](/img/structure/B3407618.png)
